Cas no 1803844-81-6 (1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1803844-81-6
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4977491
• Update Time: 2025-10-28

1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c11-5-10(14)4-7-1-2-9(12)3-8(7)6-13/h1-3,13H,4-6H2
• InChI Key： JQVNUTMPMFMYCP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(CBr)=O)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1803844-81-6)

1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1803844-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This brominated aromatic ketone derivative is characterized by its hydroxymethyl functional group, which enhances its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its role as a building block for complex molecules, particularly in the development of bioactive compounds and pharmaceutical intermediates.

The compound’s molecular structure, featuring two bromine atoms and a hydroxymethyl moiety, makes it a versatile candidate for cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in modern organic synthesis, especially in the construction of heterocyclic frameworks and chiral molecules. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for drug discovery projects targeting inflammatory diseases and metabolic disorders.

In the context of green chemistry, 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one has been evaluated for its compatibility with sustainable solvents and catalytic systems. This aligns with the growing demand for eco-friendly synthesis methods, a topic frequently searched by chemists and environmental scientists. Its potential to reduce waste generation in multi-step syntheses is another area of active investigation, addressing the global push toward circular economy principles.

The compound’s physicochemical properties, such as solubility in polar aprotic solvents and stability under ambient conditions, further broaden its applicability. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity. These methods are critical for ensuring reproducibility in high-throughput screening and combinatorial chemistry workflows.

From an industrial perspective, 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one is often discussed in forums related to scale-up challenges and process optimization. Questions about its cost-effective production and regulatory compliance are common among manufacturers seeking to integrate it into bulk API synthesis. The compound’s compatibility with continuous flow chemistry systems is another trending topic, as industries adopt automation to enhance efficiency.

In summary, 1-Bromo-3-(4-bromo-2-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1803844-81-6) represents a promising chemical entity with multifaceted applications. Its relevance to cutting-edge research and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial discussions.